molecular formula C16H20Cl2N2O2 B2371032 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide CAS No. 2380192-19-6

2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide

Cat. No. B2371032
CAS RN: 2380192-19-6
M. Wt: 343.25
InChI Key: PSTWPBOXJMOLNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide, also known as DMCM, is a chemical compound that has been extensively studied for its potential as an anxiolytic drug. It belongs to the class of compounds known as benzamides and has been shown to have significant effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide is not fully understood, but it is believed to act on the GABA-A receptor in the brain. GABA-A receptors are responsible for inhibiting neuronal activity in the brain, and 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has been shown to enhance the activity of these receptors. This leads to a reduction in anxiety-like behavior and other physiological effects.
Biochemical and Physiological Effects
2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its anxiolytic properties, 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has been shown to have anticonvulsant and sedative effects. It has also been shown to affect the release of certain neurotransmitters in the brain, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide for lab experiments is its well-documented synthesis method. This makes it easy to obtain and reproduce in the laboratory. However, 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide is a potent drug and must be used with caution. It can also be difficult to work with due to its low solubility in water.

Future Directions

There are a number of future directions for the study of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide. One area of research is the potential use of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide in the treatment of anxiety disorders in humans. Another area of research is the development of new analogs of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide with improved pharmacological properties. Finally, 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide could be used as a tool to study the GABA-A receptor and its role in the central nervous system.
Conclusion
In conclusion, 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide is a chemical compound that has been extensively studied for its potential as an anxiolytic drug. It has been shown to have significant effects on the central nervous system and has been used in a variety of scientific research applications. 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has a well-documented synthesis method and has a number of advantages and limitations for lab experiments. There are a number of future directions for the study of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide, including the potential use of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide in the treatment of anxiety disorders in humans and the development of new analogs with improved pharmacological properties.

Synthesis Methods

2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide can be synthesized through a multi-step process starting with the reaction of 2,5-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(1-morpholin-4-ylcyclobutyl)methylamine to form the desired product, 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide. The synthesis of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has been well-documented in the literature and can be easily reproduced in the laboratory.

Scientific Research Applications

2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has been extensively studied for its potential as an anxiolytic drug. It has been shown to have significant effects on the central nervous system and has been used in a variety of scientific research applications. One of the most common applications of 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide is in the study of anxiety disorders. 2,5-Dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide has been shown to reduce anxiety-like behavior in animal models, making it a promising candidate for the treatment of anxiety disorders in humans.

properties

IUPAC Name

2,5-dichloro-N-[(1-morpholin-4-ylcyclobutyl)methyl]benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20Cl2N2O2/c17-12-2-3-14(18)13(10-12)15(21)19-11-16(4-1-5-16)20-6-8-22-9-7-20/h2-3,10H,1,4-9,11H2,(H,19,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PSTWPBOXJMOLNZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C1)(CNC(=O)C2=C(C=CC(=C2)Cl)Cl)N3CCOCC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.